Cas no 891854-92-5 (1,2-Didehydrocryptotanshinone)
1,2-Didehydrocryptotanshinone structure
Product Name:1,2-Didehydrocryptotanshinone
CAS No:891854-92-5
MF:C19H18O3
MW:294.344425678253
CID:2087149
PubChem ID:102004793
Update Time:2024-10-26
1,2-Didehydrocryptotanshinone Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Didehydrocryptotanshinone
- (1R)-1,2,6,7-Tetrahydro-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
- (1R)-1,6,6-Trimethyl-2,7-dihydro-1H-naphtho[1,2-g][1]benzofuran-10,11-dione
- DTXSID901345579
- (R)-1,6,6-Trimethyl-1,2,6,7-tetrahydrophenanthro[1,2-b]furan-10,11-dione
- 891854-92-5
- FS-7539
- AKOS040734139
- (1R)-1,6,6-trimethyl-1H,2H,7H-phenanthro[1,2-b]furan-10,11-dione
- HY-N12519
- CS-0928136
-
- Inchi: 1S/C19H18O3/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18/h4-7,10H,8-9H2,1-3H3/t10-/m0/s1
- InChI Key: KKSJUZYYCHNUSC-JTQLQIEISA-N
- SMILES: O=C1C(=O)C2[C@H](COC=2C2C=CC3C(C)(C)CC=CC=3C1=2)C
Computed Properties
- Exact Mass: 294.125594432g/mol
- Monoisotopic Mass: 294.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 610
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Color/Form: Red powder
1,2-Didehydrocryptotanshinone Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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